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Compound of Interest

Compound Name: PNU-176798

Cat. No.: B10801108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
PNU-176798 is identified as an antimicrobial agent with a chemical structure characterized by a

complex heterocyclic system. This guide provides a detailed overview of its chemical identity,

including its structure, molecular formula, and other key identifiers. While information on the

synthetic pathway of PNU-176798 is not publicly available, this document consolidates the

known chemical data to support research and development activities. PNU-176798 is reported

to target protein synthesis in a broad spectrum of gram-positive and anaerobic bacteria[1][2].

Chemical Structure and Identity
The chemical structure of PNU-176798 is defined by its CAS Number, 428861-91-0, and its

SMILES string, CC(NC[C@H]1CN(C2=CC=C(C3=NC=C(C#N)S3)C(F)=C2)C(O1)=O)=O[1][2].

Based on this information, the following structural representation and chemical details can be

derived.
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Identifier Value Reference

CAS Number 428861-91-0 [1][2]

Molecular Formula C₁₇H₁₄FN₅O₃S Calculated

Molecular Weight 360.36 g/mol [1]

SMILES

CC(NC[C@H]1CN(C2=CC=C(

C3=NC=C(C#N)S3)C(F)=C2)C

(O1)=O)=O

[2]

InChI Key
(Not available in search

results)

IUPAC Name
(Not available in search

results)

Structural Diagram
Caption: Chemical structure of PNU-176798.

Synthesis Protocol
A comprehensive search of publicly available scientific literature and chemical databases did

not yield any specific synthesis protocols for PNU-176798. The information regarding its

manufacturing process remains proprietary.

Signaling Pathways and Mechanism of Action
PNU-176798 is described as an antimicrobial agent that targets protein synthesis in bacteria[1]

[2]. However, detailed studies elucidating the specific signaling pathways inhibited by PNU-
176798 or its precise molecular mechanism of action are not available in the public domain.

The following diagram illustrates a generalized workflow for identifying the mechanism of action

of a novel antimicrobial agent, which would be applicable to further research on PNU-176798.
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Discovery & Initial Screening Mechanism of Action Studies In Vivo & Preclinical
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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